4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide

• IUPAC Name: 4-(1,3-dioxoisoindol-2-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C18H14N4O4S2/c1-2-15-19-20-18(27-15)21-28(25,26)12-9-7-11(8-10-12)22-16(23)13-5-3-4-6-14(13)17(22)24/h3-10H,2H2,1H3,(H,20,21)
• InChI Key: MJVPMBJMMXFAPM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NS(=O)(=O)C2=CC=C(C=C2)N3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C18H14N4O4S2
• Molecular Weight: 414.5 g/mol
• CAS No.: 304666-97-5

Description

4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H14N4O4S2 and its molecular weight is 414.5g/mol. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Significance

The compound falls into the broader category of heterocyclic compounds, a group that's been a significant focus of medicinal chemistry. In particular, 1,3,4-thiadiazole and oxadiazole heterocycles have garnered attention for their wide range of pharmacological potentials. These compounds are considered key scaffolds in expressing pharmacological activity, with 1,3,4-oxadiazole rings acting as bioisosteres for carboxylic, amide, and ester groups, enhancing pharmacological activity by participating in hydrogen bonding with various enzymes and receptors. Thus, the scaffold of the compound holds immense promise in drug discovery and medicinal chemistry, with applications ranging from antimicrobial to antitumor activities (Lelyukh, 2019).

Role in Organic Optoelectronics

Benzo[1,2-c;4,5-c']bis[1,2,5]thiadiazole-based materials, which are structurally related to the compound , have been explored in organic optoelectronic research. These materials show significant promise due to their open-shell biradical nature, which makes them suitable for applications in organic optoelectronics. This indicates the potential of the compound and its derivatives in contributing to advancements in the field of optoelectronics, including as materials for organic light-emitting diodes (OLEDs) (Tam & Wu, 2015).

Implication in Medicinal Chemistry

Quinazoline, a heterocyclic compound, has seen extensive study due to its specific biological activities. While the compound is not directly a quinazoline derivative, its structural complexity and heterocyclic nature make it a candidate for similar investigation and modification to create new medicinal agents. The stability of such nuclear structures inspires medicinal chemists to synthesize new compounds with potential therapeutic applications, pointing towards the scientific research significance of the compound (Tiwary et al., 2016).